Piperidin-1-yl-(4-prop-2-enylpiperazin-1-yl)methanone

• IUPAC Name: piperidin-1-yl-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H23N3O/c1-2-6-14-9-11-16(12-10-14)13(17)15-7-4-3-5-8-15/h2H,1,3-12H2
• InChI Key: HRXZAOFVUPQKRI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)N2CCCCC2
• Molecular Formula: C13H23N3O
• Molecular Weight: 237.34 g/mol

Description

Piperidin-1-yl-(4-prop-2-enylpiperazin-1-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is also known as PVT1 and is a member of the piperidine and piperazine families. The purpose of

Mechanism of Action

The mechanism of action of PVT1 is not fully understood. However, it has been suggested that the compound may act through the inhibition of certain enzymes or proteins that are involved in cancer cell growth or inflammation.
Biochemical and Physiological Effects:
PVT1 has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and induce apoptosis. PVT1 has also been shown to modulate the immune system and reduce inflammation. However, further studies are needed to fully understand the biochemical and physiological effects of PVT1.

Advantages and Limitations for Lab Experiments

One advantage of using PVT1 in lab experiments is its potential as an anticancer agent. Additionally, the compound is relatively easy to synthesize and purify. However, one limitation of using PVT1 in lab experiments is the lack of understanding of its mechanism of action. Furthermore, more studies are needed to determine the optimal dosage and administration of PVT1.

Future Directions

There are several future directions for research on PVT1. One area of focus could be the development of PVT1 as a potential anticancer agent. Additionally, further studies are needed to fully understand the mechanism of action of PVT1 and its potential as an immunomodulatory agent. Furthermore, the potential side effects and toxicity of PVT1 need to be investigated.

Synthesis Methods

The synthesis method of PVT1 involves the reaction of piperidine and 4-prop-2-enylpiperazine in the presence of a catalyst. This reaction results in the formation of PVT1 as a white solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

PVT1 has been the subject of several scientific studies due to its potential pharmacological properties. It has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, PVT1 has been studied for its ability to modulate the immune system and reduce inflammation.